L-dopachrome tautomerase (241-250)
Description
L-dopachrome tautomerase
Scientific Research Applications
Isolation and Structural Characterization
- Isolation of Tautomerase : L-DT has been isolated and characterized in various studies. It specifically tautomerizes L-dopachrome in melanin-forming cells (Odh et al., 1993).
- Structural Insights : The X-ray crystal structure of human D-dopachrome tautomerase, a homologue of L-DT, provides insights into its structural basis and potential physiological functions, particularly in relation to inflammation and immune responses (Sugimoto et al., 1999).
Molecular Cloning and Enzyme Mechanics
- Cloning and Sequence Analysis : The molecular cloning of human D-dopachrome tautomerase cDNA has been accomplished, revealing the enzyme's sequence and expression in various organs (Nishihira et al., 1998).
- Zinc as a Key Component : Research indicates that L-DT is a zinc-containing enzyme, with zinc at the active site, which is essential for its tautomerase activity (Solano et al., 1994).
Enzyme Specificity and Activity
- Enzyme Specificity and Inhibition : Studies on the specificity of L-DT and its inhibition by various compounds have provided insights into the enzyme's active site and its role in melanogenesis (Aroca et al., 1991).
- Catalysis Mechanism : The molecular mechanism for catalysis by L-DT, particularly its role in the melanin biosynthetic pathway, has been explored in detail (Solano et al., 1996).
Physiological and Immunological Roles
- Neurological Distribution : The distribution of D-dopachrome tautomerase in the mouse brain has been mapped, suggesting a potential role in the nervous system (Honigman et al., 2012).
- Immunoregulatory Mediator : L-DT has been linked to macrophage migration inhibitory factor, indicating its involvement in inflammatory and immune responses (Rosengren et al., 1996).
Additional Research and Analysis
- Spectral Assay Development : A new spectrophotometric assay for L-DT has been developed, improving the methodology for studying this enzyme (Aroca et al., 1990).
- Gene Cloning and Regulation : The cloning of the mouse gene for D-dopachrome tautomerase sheds light on gene expression mechanisms and molecular functions (Kuriyama et al., 1998).
properties
sequence |
ALPYWNFATG |
|---|---|
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
L-dopachrome tautomerase (241-250) |
Origin of Product |
United States |
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